Cas no 2248-70-6 (2-((4-Fluorobenzyl)(methyl)amino)ethanol)

• Product Name: 2-((4-Fluorobenzyl)(methyl)amino)ethanol
• CAS No: 2248-70-6
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 2091987
• PubChem ID: 23035507
• Update Time: 2025-04-21

2-((4-Fluorobenzyl)(methyl)amino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((4-Fluorobenzyl)(methyl)amino)ethanol
• 2-[(4-fluorophenyl)methyl-methylamino]ethanol
• 2-{[(4-Fluorophenyl)methyl](methyl)amino}ethan-1-ol
• 2248-70-6
• SCHEMBL9826270
• AKOS009059068
• 2-[(4-Fluoro-benzyl)-methyl-amino]ethanol
• 2-((4-fluorobenzyl)(methyl)amino)ethan-1-ol
• 2-[(4-Fluoro-benzyl)-methyl-amino]-ethanol
• DTXSID90629946
• DB-226959

• MDL： MFCD14646020
• Inchi： 1S/C10H14FNO/c1-12(6-7-13)8-9-2-4-10(11)5-3-9/h2-5,13H,6-8H2,1H3
• InChI Key： KWMIQGYXAKBHDB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN(C)CCO

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 23.5Ų